Cas no 2665-11-4 (1-Hexadecanol, triesterwith boric acid (H3BO3) (9CI))

1-Hexadecanol, triesterwith boric acid (H3BO3) (9CI) Properties

Names and Identifiers

• 1-Hexadecanol, triesterwith boric acid (H3BO3) (9CI)
• BORIC ACID TRI-N-HEXADECYL ESTER
• Boric Acid Tricetyl Ester
• Boric Acid Trihexadecyl Ester
• Borsaeure-tri-hexadecylester
• Tricetyl Borate
• Trihexadecyl Borate
• Trihexadecylborat
• NSC158140
• NSC-158140
• AKOS015833603
• SCHEMBL2451237
• 1-Hexadecanol,triesterwith boric acid(h3bo3)(9ci)
• 2665-11-4
• Trihexadecyl borate, AldrichCPR
• WZGVRXXJKGXOBR-UHFFFAOYSA-N
• FT-0623171
• DTXSID90303395
• BORICACIDTRI-N-HEXADECYLESTER
• DTXCID60254527
• +Expand

• InChIKey： WZGVRXXJKGXOBR-UHFFFAOYSA-N
• Inchi： InChI=1S/C48H99BO3/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-50-49(51-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)52-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h4-48H2,1-3H3
• SMILES： CCCCCCCCCCCCCCCCOB(OCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 734.76900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 48
• Monoisotopic Mass: 734.7687272g/mol
• Heavy Atom Count: 52
• Complexity: 521
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: Not available
• Surface Charge: 0
• Topological Polar Surface Area: 27.7

Experimental Properties

• LogP: 17.46500
• PSA: 27.69000
• Color/Form: Not available
• Solubility: Not available